![molecular formula C10H14N4O3 B1381375 1-(1-Acetylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1707563-16-3](/img/structure/B1381375.png)
1-(1-Acetylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
The compound “1-(1-Acetylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid” is likely a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, piperidine derivatives are generally synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Scientific Research Applications
Synthesis and Characterization
- Triazole derivatives, including structures similar to 1-(1-Acetylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, have been synthesized and characterized for their antimicrobial properties. This includes the study of their infrared (IR), nuclear magnetic resonance (NMR), and mass spectral data (Holla et al., 2005).
Applications in Medicinal Chemistry
- Triazole-4-carboxylic acids are used as scaffolds in the design of peptidomimetics or biologically active compounds. They are particularly relevant in the context of synthesizing inhibitors and modulators for various biological targets (Ferrini et al., 2015).
Use in Drug Discovery and Development
- Triazole derivatives are promising building blocks in drug discovery, providing a variety of functional groups for synthesizing potential drug candidates. Their synthetic routes, including those for triazol-4-yl)acetic acids, have been explored for their utility in medicinal chemistry (Pokhodylo et al., 2021).
Antibacterial and Antimicrobial Properties
- Research has shown that certain triazole derivatives exhibit significant antibacterial activity against a range of Gram-positive and Gram-negative pathogens, including Vibrio cholerae. This highlights their potential as antimicrobial agents (Maji & Haldar, 2017).
Synthesis of Novel Compounds
- Novel triazole derivatives have been synthesized for various applications, including as inhibitors of acetylcholinesterase, highlighting their potential in neurodegenerative disease research (Mohammadi‐Khanaposhtani et al., 2015).
Development of Bioisosteres
- The hydroxy-1,2,3-triazole moiety, which is structurally related to triazole-4-carboxylic acids, has been studied as a bioisostere for the carboxylic acid function. This research is crucial in the development of optimized compounds for specific targets (Giraudo et al., 2018).
Future Directions
Mechanism of Action
Target of Action
The primary target of 1-(1-Acetylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid is the enzyme soluble epoxide hydrolase (s-EH) . This enzyme plays a key role in the metabolism of arachidonic acid, a fatty acid that is involved in the signaling of inflammatory responses .
Mode of Action
The compound acts as an inhibitor of the s-EH enzyme . By inhibiting this enzyme, it prevents the breakdown of epoxyeicosatrienoic acids (EETs), which are products of the cytochrome P450 epoxygenase enzyme action . EETs have a variety of anti-hypertensive and anti-inflammatory effects .
Biochemical Pathways
The inhibition of s-EH by this compound affects the cytochrome P450 pathway of arachidonic acid metabolism . This leads to an increase in the levels of EETs, which have vasodilatory action similar to endothelium-derived hyperpolarizing factor . EETs may also inhibit the transcription factor nuclear factor alpha B (NF-alphaB), which is implicated in cardiac hypertrophy .
Result of Action
The inhibition of s-EH by this compound leads to an increase in the levels of EETs . This results in enhanced anti-hypertensive and anti-inflammatory activities . Additionally, the inhibition of NF-alphaB by EETs can have various effects depending on the conditions, being either anti or pro-apoptotic .
Properties
IUPAC Name |
1-(1-acetylpiperidin-4-yl)triazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O3/c1-7(15)13-4-2-8(3-5-13)14-6-9(10(16)17)11-12-14/h6,8H,2-5H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTPRFIQBRHQDQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N2C=C(N=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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